2-(2-Nitrophenyl)ethane-1-sulfonyl chloride
Overview
Description
“2-(2-Nitrophenyl)ethane-1-sulfonyl chloride” is a chemical compound with the molecular formula C8H8ClNO4S . It has a molecular weight of 249.67 . The compound is typically available in powder form .
Molecular Structure Analysis
The InChI code for “2-(2-Nitrophenyl)ethane-1-sulfonyl chloride” is 1S/C8H8ClNO4S/c9-15(13,14)6-5-7-3-1-2-4-8(7)10(11)12/h1-4H,5-6H2 . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
The melting point of “2-(2-Nitrophenyl)ethane-1-sulfonyl chloride” is reported to be between 70-71°C . It is typically stored at room temperature .Scientific Research Applications
Synthesis of Arylacetylenes
One application involves the synthesis of diarylacetylenes bearing electron-withdrawing groups via the Smiles rearrangement. Nitrobenzyl benzothiazol-2-yl sulfones and nitrobenzyl 1-phenyl-1H-tetrazol-5-yl sulfones, related to the 2-(2-Nitrophenyl)ethane-1-sulfonyl chloride, react with chlorides of aromatic acids to form β-acyl derivatives. These derivatives then undergo the Smiles rearrangement to form corresponding nitrophenyl arylacetylenes, demonstrating the utility of such compounds in the synthesis of complex organic molecules (R. Bujok & M. Mąkosza, 2019).
Surface Modification
4-Nitrophenyl sulfenyl chloride, a compound closely related to 2-(2-Nitrophenyl)ethane-1-sulfonyl chloride, has been utilized as a new precursor for the formation of densely packed aromatic self-assembled monolayers (SAMs) on gold surfaces. The adsorption process involves the reductive dissociation of the S-Cl bond, resulting in well-ordered structures, which highlights the potential of such compounds in modifying surface properties for various applications (Abdelaziz Houmam et al., 2011).
Safety and Hazards
The safety information available indicates that “2-(2-Nitrophenyl)ethane-1-sulfonyl chloride” may be harmful if swallowed and causes severe skin burns and eye damage . It may also cause respiratory irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Future Directions
properties
IUPAC Name |
2-(2-nitrophenyl)ethanesulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO4S/c9-15(13,14)6-5-7-3-1-2-4-8(7)10(11)12/h1-4H,5-6H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLPDCFYXRGNNNJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CCS(=O)(=O)Cl)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Nitrophenyl)ethane-1-sulfonyl chloride | |
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